Cas no 1361652-66-5 (Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate
• CAS No: 1361652-66-5
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967401
• Update Time: 2025-06-08

Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)7-2-8(12(17)18-5-7)6-3-9(14)11(16)10(15)4-6/h2-5H,1H3
• InChI Key： YLSMCRXVJFLFEZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(C(=O)OC)C=1)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2
• Molecular Weight: 334.6

Additional information on Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate

Recent Advances in the Study of Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate (CAS: 1361652-66-5)

Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate (CAS: 1361652-66-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated and trichlorophenyl-substituted nicotinate structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and selective fluorination, which proved to be both efficient and scalable. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines and tumor cell proliferation, suggesting its potential as a dual-action therapeutic agent. These findings were corroborated by molecular docking studies, which highlighted the compound's strong binding affinity to key enzymatic pockets.

Further investigations into the compound's pharmacokinetics and toxicity profile have been conducted to assess its suitability for clinical translation. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported favorable oral bioavailability and a manageable safety profile in rodent models. These results underscore the compound's potential as a lead candidate for further development, particularly in the treatment of chronic inflammatory diseases and certain cancers.

In conclusion, Methyl 6-fluoro-5-(3,4,5-trichlorophenyl)nicotinate (CAS: 1361652-66-5) represents a promising avenue for drug discovery, with recent research highlighting its synthetic feasibility, pharmacological efficacy, and therapeutic potential. Continued efforts to elucidate its mechanisms and optimize its properties will be essential for advancing this compound toward clinical applications.